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Compound of Interest

Compound Name: Dioctylamine

Cat. No.: B052008

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of di-n-
octylamine (CAS No: 1120-48-5). Di-n-octylamine is a symmetrical secondary amine
characterized by two n-octyl chains attached to a central nitrogen atom. Its long, nonpolar alkyl
chains and the presence of a secondary amine group define its chemical behavior and physical
characteristics, making it a relevant intermediate in the synthesis of surfactants, corrosion
inhibitors, and metal extractants.[1][2] This document consolidates key quantitative data,
outlines general experimental protocols for property determination, and provides logical
diagrams to illustrate structure-property relationships and experimental workflows.

Core Physical and Chemical Properties

Di-n-octylamine is a colorless to pale yellow liquid or semi-solid at room temperature, with a
characteristic amine-like odor.[1] Its high molecular weight and long alkyl chains result in a high
boiling point and low vapor pressure. It is stable under standard conditions but is incompatible
with strong oxidizing agents and acids.[1][2]

Data Presentation: Quantitative Physical Properties

The following table summarizes the key physical properties of di-n-octylamine compiled from
various sources.
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. Notes and
Property Value Units
References
Molecular Formula CieHssN -
Molecular Weight 241.46 g/mol
- ) At standard
Boiling Point 297 - 298 °C ]
atmospheric pressure.
The substance can
] ] exist as a solid or
Melting Point 13-16 °C o
liquid near room
temperature.
Density 0.799 g/mL At 25 °C.
Specific Gravity 0.80 - At 20 °C /20 °C.
Vapor Pressure 0.01 mmHg At 20 °C.
_ Relative to air (air =
Vapor Density 8.3 -
1).
Refractive Index ~1.443 n20/D At 20 °C.
Flash Point >110 °C Closed cup method.
pKa 11.10+0.19 - Predicted value.
Water Solubility Immiscible -
Miscible with various
Solvent Solubility Soluble - organic solvents such

as ethanol and ether.

Experimental Protocols

Detailed experimental protocols for the determination of di-n-octylamine's specific physical

properties are not extensively published. However, standard methodologies for liquid amines

are applicable. The following sections describe generalized protocols for key properties.

1. Determination of Boiling Point (Distillation Method)
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The boiling point of a high-boiling liquid like di-n-octylamine is accurately determined using the
distillation method, which measures the temperature at which the vapor pressure of the liquid
equals the atmospheric pressure.

o Apparatus: A round-bottom flask, heating mantle, distillation head with a port for a
thermometer, condenser, and a receiving flask.

e Protocol:

o Sample Preparation: A measured volume of di-n-octylamine is placed into the round-
bottom flask. Boiling chips are added to prevent bumping and ensure smooth boiling.

o Apparatus Setup: The distillation apparatus is assembled. The thermometer bulb is
positioned so that its top is level with the side arm of the distillation head leading to the
condenser.

o Heating: The flask is gently heated using the heating mantle.

o Observation: The temperature is monitored as the liquid heats. The boiling point is the
stable temperature at which the liquid is actively boiling and its vapor is condensing on the
thermometer bulb and dripping into the condenser.

o Data Recording: This stable temperature reading is recorded as the boiling point.
Corrections for atmospheric pressure can be applied for higher accuracy.

2. Determination of Density (Pycnometer Method)

A pycnometer, or specific gravity bottle, is a flask with a precise, known volume used for
measuring the density of a liquid.

o Apparatus: A pycnometer of known volume, analytical balance.

e Protocol:

o Preparation: The pycnometer is thoroughly cleaned and dried.

o Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately
measured using an analytical balance.
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o Mass of Pycnometer with Sample: The pycnometer is filled with di-n-octylamine. Care is
taken to ensure no air bubbles are trapped. The filled pycnometer is then weighed again.
The measurement should be performed at a constant temperature (e.g., 25 °C).

o Calculation: The mass of the di-n-octylamine is determined by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer. Density is calculated by
dividing the mass of the liquid by the known volume of the pycnometer (Density = Mass /
Volume).

3. Determination of Solubility (Qualitative Miscibility Test)

This protocol determines the qualitative solubility of di-n-octylamine in various solvents, based
on the principle of "like dissolves like."

o Apparatus: Glass vials or test tubes with solvent-resistant caps, vortex mixer, calibrated
pipettes.

e Protocol:

[¢]

Preparation: All glassware must be clean and dry. The experiment should be conducted at
a controlled temperature.

o Procedure: A specific volume (e.g., 1 mL) of the chosen solvent (e.g., water, ethanol,
hexane) is added to a glass vial. An equal volume of di-n-octylamine is added to the same
vial.

o Mixing: The vial is securely capped and vigorously mixed using a vortex mixer for 1-2
minutes to ensure thorough interaction between the two liquids.

o Observation: The mixture is visually inspected.

» Miscible: A single, clear, and homogeneous phase indicates that di-n-octylamine is
soluble in the solvent.

» Immiscible/Partially Soluble: The presence of two distinct layers, turbidity, or persistent
cloudiness indicates immiscibility or partial solubility.
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Mandatory Visualizations

The following diagrams illustrate key conceptual and experimental workflows related to the
physical properties of di-n-octylamine.

Molecular Structure of Di-n-octylamine
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Caption: Logical flow of structure-property relationship for di-n-octylamine solubility.
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Caption: Simplified experimental workflow for determining boiling point via distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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